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Compound of Interest

Compound Name: 5-Amino-2-chloronicotinonitrile

Cat. No.: B169250 Get Quote

5-Amino-2-chloronicotinonitrile: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Amino-2-chloronicotinonitrile, with the CAS number 13600-46-9, is a substituted pyridine

derivative. This class of compounds, characterized by a pyridine ring with amino and cyano

functionalities, holds significant interest in medicinal chemistry and materials science.

Aminopyridines are known to interact with various biological targets, and the presence of a

nitrile group offers a versatile handle for further chemical modifications.[1][2][3][4][5] This

technical guide provides a summary of the available physical and chemical properties of 5-
Amino-2-chloronicotinonitrile, intended to support research and development activities.

Core Physical and Chemical Properties
Quantitative experimental data for many physical properties of 5-Amino-2-
chloronicotinonitrile are not readily available in published literature. The following table

summarizes the key identifiers and available data for this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b169250?utm_src=pdf-interest
https://www.benchchem.com/product/b169250?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlehtml/2025/ra/d4ra07438f
https://pmc.ncbi.nlm.nih.gov/articles/PMC11318709/
https://article.sciencepg.com/pdf/ajhc.20210702.11
https://pubs.acs.org/doi/10.1021/jm00327a006
https://pubs.rsc.org/en/content/articlelanding/2022/cc/d1cc04602k
https://www.benchchem.com/product/b169250?utm_src=pdf-body
https://www.benchchem.com/product/b169250?utm_src=pdf-body
https://www.benchchem.com/product/b169250?utm_src=pdf-body
https://www.benchchem.com/product/b169250?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 13600-46-9 [2][5][6][7][8][9][10][11][12][13]

Molecular Formula C₆H₄ClN₃ [2][6][7][8][9]

Molecular Weight 153.57 g/mol [2][6][8][9]

Melting Point Data not available

Boiling Point Data not available [2][8]

Solubility Data not available

Spectral and Safety Information
While specific spectral data such as detailed NMR peak lists, IR absorption bands, and mass

spectrometry fragmentation patterns for 5-Amino-2-chloronicotinonitrile are not publicly

available, several chemical suppliers indicate the availability of such data upon request.[6][8]

Safety and Handling: 5-Amino-2-chloronicotinonitrile is classified as a hazardous substance.

According to available safety data sheets, it is toxic if swallowed, in contact with skin, or if

inhaled.[2][13] Appropriate personal protective equipment (PPE), including gloves, safety

goggles, and respiratory protection, should be used when handling this compound.[13] It is

recommended to handle it in a well-ventilated area.[13]

Storage: For optimal stability, 5-Amino-2-chloronicotinonitrile should be stored in a dark

place under an inert atmosphere at temperatures between 2-8°C.[2][8]

Synthesis and Reactivity
Detailed, peer-reviewed experimental protocols for the synthesis of 5-Amino-2-
chloronicotinonitrile are not readily found in the public domain. However, general synthetic

strategies for related aminopyridine and chloronicotinonitrile compounds often involve multi-

step processes that may include:

Chlorination of a pyridine precursor.
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Introduction of the amino group, which can be achieved through various methods such as

reduction of a nitro group or amination reactions.

Introduction of the cyano group, often via Sandmeyer reaction or other cyanation methods.

The reactivity of 5-Amino-2-chloronicotinonitrile is dictated by its functional groups: the

amino group, the chloro substituent, and the nitrile group, all attached to a pyridine ring.

Below is a conceptual workflow for the synthesis of a substituted aminonicotinonitrile,

illustrating the logical relationship between the steps.

Conceptual Synthesis Workflow

Pyridine Core Modification Key Transformations Final Product Formation

Pyridine Precursor Introduction of Substituents
(e.g., Amino, Nitro)

Reaction
ChlorinationChlorinating Agent Cyanation

Cyanating Agent
5-Amino-2-chloronicotinonitrilePurification

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 5-Amino-2-chloronicotinonitrile.

Biological Activity and Drug Development Potential
There is currently no specific information in the public domain regarding the biological activity

or signaling pathways directly associated with 5-Amino-2-chloronicotinonitrile. However, the

broader class of aminopyridines exhibits a wide range of pharmacological activities and is a

valuable scaffold in drug discovery.[1][2][3][4][5]

Derivatives of aminopyridines have been investigated for their potential as:

Antiprotozoal agents for neglected tropical diseases.[2]
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Enzyme inhibitors due to their unique structural properties.[1]

Antimicrobial and antifungal agents.[3]

The following diagram illustrates a general logical relationship for the screening and

development of a novel compound in a drug discovery context.

Drug Discovery and Development Pathway

Initial Screening Lead Identification and Optimization Preclinical and Clinical Development Regulatory Approval
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Caption: General pathway for drug discovery and development.

Conclusion
5-Amino-2-chloronicotinonitrile is a chemical entity with potential for further exploration in

medicinal chemistry and materials science. However, a significant lack of publicly available

experimental data on its physical properties, detailed synthetic protocols, and biological activity

currently limits its immediate application. This guide serves as a starting point for researchers,

highlighting the known characteristics and identifying the gaps in knowledge that future studies

may address. Researchers interested in this compound are encouraged to perform their own

characterization or contact chemical suppliers who may provide more detailed analytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b169250?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

